Cas no 2137874-22-5 (1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2-(dimethylamino)ethan-1-one)

• Product Name: 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2-(dimethylamino)ethan-1-one
• CAS No: 2137874-22-5
• MF: C₁₀H₂₁N₃O₂
• MW: 215.292642354965
• CID: 6184076
• PubChem ID: 165455671
• Update Time: 2025-10-31

1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2-(dimethylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(aminomethyl)-2-methylmorpholin-4-yl]-2-(dimethylamino)ethan-1-one
• EN300-715409
• 2137874-22-5
• 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2-(dimethylamino)ethan-1-one

• Inchi： 1S/C10H21N3O2/c1-10(7-11)8-13(4-5-15-10)9(14)6-12(2)3/h4-8,11H2,1-3H3
• InChI Key： OGPISETXCXXUIY-UHFFFAOYSA-N
• SMILES： O1CCN(C(CN(C)C)=O)CC1(C)CN

Computed Properties

• Exact Mass: 215.16337692g/mol
• Monoisotopic Mass: 215.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 58.8Ų

Additional information on 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2-(dimethylamino)ethan-1-one

Professional Introduction to Compound with CAS No. 2137874-22-5 and Product Name: 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2-(dimethylamino)ethan-1-one

The compound with the CAS number 2137874-22-5 and the product name 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2-(dimethylamino)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including aminomethyl, dimethylamino, and morpholine moieties, makes it a versatile scaffold for designing novel bioactive molecules.

Recent research in the field of chemical biology has highlighted the importance of morpholine derivatives in the development of therapeutic agents. Morpholine-based structures are known for their ability to enhance solubility, improve pharmacokinetic properties, and modulate biological targets effectively. The specific configuration of 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2-(dimethylamino)ethan-1-one positions it as a promising candidate for further investigation in various therapeutic areas.

In particular, the aminomethyl and dimethylamino substituents contribute to the compound's ability to interact with biological targets through hydrogen bonding and ionic interactions. These features are critical for designing molecules that can selectively bind to receptors or enzymes involved in disease pathways. The structural flexibility offered by the morpholine ring further enhances its potential as a pharmacophore, allowing for fine-tuning of its biological activity.

Current studies have demonstrated that derivatives of this compound class exhibit significant promise in modulating inflammatory pathways and neural signaling. The morpholine moiety, in particular, has been shown to influence the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory responses. Additionally, the presence of amine groups provides opportunities for further derivatization, enabling the creation of more potent and selective inhibitors.

The synthesis of 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2-(dimethylamino)ethan-1-one involves multi-step organic reactions that showcase the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as morpholine derivatives followed by functional group transformations to introduce the aminomethyl and dimethylamino groups. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to achieve high yields and purity.

One of the most compelling aspects of this compound is its potential in drug discovery. The structural features make it an excellent candidate for virtual screening and high-throughput screening (HTS) campaigns aimed at identifying new therapeutic agents. Computational modeling studies have already suggested that modifications to this scaffold could lead to compounds with enhanced binding affinity and reduced toxicity.

Furthermore, the compound's stability under various conditions makes it suitable for both preclinical and clinical studies. Its solubility profile is particularly favorable for formulation into oral or injectable dosage forms, which is crucial for therapeutic efficacy. The ability to synthesize this compound on a scalable basis also supports its potential for industrial application in pharmaceutical manufacturing.

Recent advancements in biocatalysis have opened new avenues for the synthesis of complex molecules like 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2-(dimethylamino)ethan-1-one. Enzymatic approaches offer a more sustainable and environmentally friendly alternative to traditional synthetic methods. By leveraging biocatalytic processes, researchers can achieve higher selectivity and lower reaction times, thereby reducing waste and improving overall efficiency.

The compound's potential applications extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in agrochemicals and specialty chemicals, where similar scaffolds have been used to develop novel pesticides and herbicides. The versatility of 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2-(dimethylamino)ethan-1-one underscores its importance as a building block for future chemical innovations.

In conclusion, 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]-2-(dimethylamino)ethan-1-one (CAS No. 2137874-22-5) represents a significant advancement in medicinal chemistry with broad applications in drug development. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further research. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.